Cas no 1468799-08-7 (5-Thiazoleacetic acid, 2-(1,1-dimethylethyl)-)

• Product Name: 5-Thiazoleacetic acid, 2-(1,1-dimethylethyl)-
• CAS No: 1468799-08-7
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5456348
• PubChem ID: 82423589
• Update Time: 2024-03-01

5-Thiazoleacetic acid, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid, 2-(1,1-dimethylethyl)-
• 2-(2-tert-butyl-1,3-thiazol-5-yl)acetic acid

• Inchi： 1S/C9H13NO2S/c1-9(2,3)8-10-5-6(13-8)4-7(11)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： GFYMQPWUXFTPLA-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=CN=C1C(C)(C)C

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles